Cas no 2763977-27-9 (tert-butyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)azetidine-1-carboxylate
• CAS No: 2763977-27-9
• MF: C₁₀H₁₅BrN₄O₂
• MW: 303.155700922012
• CID: 6785323
• PubChem ID: 165988198
• Update Time: 2025-08-05

tert-butyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)azetidine-1-carboxylate
• 2763977-27-9
• EN300-37386200

• Inchi： 1S/C10H15BrN4O2/c1-10(2,3)17-9(16)14-4-7(5-14)15-6-12-8(11)13-15/h6-7H,4-5H2,1-3H3
• InChI Key： VKMWLYUTXLIEPN-UHFFFAOYSA-N
• SMILES： BrC1N=CN(C2CN(C(=O)OC(C)(C)C)C2)N=1

Computed Properties

• Exact Mass: 302.03784g/mol
• Monoisotopic Mass: 302.03784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.2Ų

Additional information on tert-butyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)azetidine-1-carboxylate

tert-butyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)azetidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)azetidine-1-carboxylate, identified by the CAS number 2763977-27-9, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and materials science.

Recent studies have highlighted the importance of azetidines, such as this compound, in the design of bioactive molecules. The azetidine ring system, a four-membered cyclic amine, is known for its rigidity and ability to form stable conformations, making it an attractive scaffold for medicinal chemists. The presence of a tert-butyl group further enhances the molecule's stability and lipophilicity, which are crucial properties for drug candidates.

The substitution pattern of this compound is particularly noteworthy. The triazole moiety at the 3-position introduces additional functionality, including potential hydrogen bonding capabilities and electronic effects that can modulate the compound's reactivity and bioavailability. Recent research has demonstrated that triazole-containing compounds can exhibit significant biological activity, including antimicrobial and anticancer properties.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The bromine atom at the triazole position suggests that this compound could serve as an intermediate in further functionalization reactions, enabling the construction of more complex structures with diverse biological activities.

From an applications standpoint, tert-butyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)azetidine-1-carboxylate has shown promise in several areas. For instance, its structural features make it a candidate for use in peptide synthesis and as a building block for more elaborate molecules. Additionally, its stability under various reaction conditions makes it suitable for use in combinatorial chemistry libraries.

Recent advancements in computational chemistry have allowed researchers to model the behavior of this compound in different environments. These studies have provided insights into its pharmacokinetic properties and potential interactions with biological targets. Such information is invaluable for guiding further experimental work and optimizing the compound's therapeutic potential.

In conclusion, tert-butyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)azetidine-1-carboxylate represents a versatile molecule with a wide range of applications in contemporary chemical research. Its unique structure and functional groups make it an intriguing subject for both fundamental studies and applied research efforts.